Cas no 921846-28-8 (2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide)

• Product Name: 2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• CAS No: 921846-28-8
• MF: C₁₃H₁₄FN₃O₂S
• MW: 295.33256483078
• CID: 5805225
• PubChem ID: 18571181
• Update Time: 2025-06-07

2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(2-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]acetamide
• 921846-28-8
• AKOS024632481
• F2258-0750
• 2-(2-((2-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• 2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• 2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• Inchi： 1S/C13H14FN3O2S/c14-11-4-2-1-3-9(11)8-20-13-16-5-10(7-18)17(13)6-12(15)19/h1-5,18H,6-8H2,(H2,15,19)
• InChI Key： RLOPRUINPKVLNY-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(SCC2=CC=CC=C2F)=NC=C1CO

Computed Properties

• Exact Mass: 295.07907603g/mol
• Monoisotopic Mass: 295.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

Introduction to 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921846-28-8)

2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide, with the CAS number 921846-28-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, including a fluorinated phenyl group, a methylsulfanyl moiety, and a hydroxymethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is particularly intriguing due to its multifunctional nature. The presence of the fluorine atom in the phenyl ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The methylsulfanyl group, on the other hand, can participate in various chemical reactions and interactions with biological targets, enhancing the compound's pharmacological profile. Additionally, the hydroxymethyl substituent provides a potential site for further chemical modifications, allowing for the optimization of the compound's properties.

Recent studies have explored the biological activities of 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide in various contexts. One notable area of research is its potential as an antifungal agent. Imidazoles are well-known for their antifungal properties, and this specific compound has shown promising results in inhibiting the growth of several fungal species. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for opportunistic infections.

Beyond its antifungal properties, 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in regulating inflammation. A study published in the European Journal of Pharmacology demonstrated that 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide effectively reduced pro-inflammatory cytokine production in lipopolysaccharide-stimulated macrophages.

The potential therapeutic applications of 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide extend to other areas as well. For example, preliminary studies have suggested that this compound may have neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Research has indicated that 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide can protect neurons from oxidative stress and promote neuronal survival, making it a potential candidate for further investigation in neurodegenerative disease models.

In addition to its biological activities, the pharmacokinetic properties of 2-(2-{(2-Fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide have been studied to assess its suitability as a therapeutic agent. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical for drug development. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These findings support its potential for further clinical evaluation.

The synthesis of 2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The synthetic route typically starts with the preparation of an intermediate imidazole derivative, followed by functional group manipulations to introduce the fluorinated phenyl group and other substituents. Advanced synthetic techniques and catalysts have been employed to optimize the synthesis process, making it more efficient and scalable for industrial production.

In conclusion, 2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921846-28-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its antifungal, anti-inflammatory, and neuroprotective properties. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use. As new findings emerge, this compound holds significant promise in advancing our understanding of complex biological processes and developing novel therapeutic strategies.